[4-[(E)-[[2-(benzenesulfonamido)acetyl]hydrazinylidene]methyl]-2-ethoxyphenyl] 2,4-dichlorobenzoate

• CAS No.: 477732-44-8
• Molecular Formula: C24H21Cl2N3O6S
• Molecular Weight: 550.4 g/mol
• IUPAC Name: [4-[(E)-[[2-(benzenesulfonamido)acetyl]hydrazinylidene]methyl]-2-ethoxyphenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C24H21Cl2N3O6S/c1-2-34-22-12-16(8-11-21(22)35-24(31)19-10-9-17(25)13-20(19)26)14-27-29-23(30)15-28-36(32,33)18-6-4-3-5-7-18/h3-14,28H,2,15H2,1H3,(H,29,30)/b27-14+
• InChI Key: ZEVVVKASIKQQBA-MZJWZYIUSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)CNS(=O)(=O)C2=CC=CC=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)CNS(=O)(=O)C2=CC=CC=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

The compound [4-[(E)-[[2-(benzenesulfonamido)acetyl]hydrazinylidene]methyl]-2-ethoxyphenyl] 2,4-dichlorobenzoate is a hydrazone derivative characterized by a central hydrazinylidene group bridging a 2-ethoxyphenyl moiety and a 2,4-dichlorobenzoate ester (Fig. 1). The benzenesulfonamido group introduces sulfonamide functionality, which is historically associated with antimicrobial activity . This compound’s structural complexity arises from its electron-withdrawing (2,4-dichlorobenzoate) and electron-donating (ethoxy) substituents, which influence its physicochemical and biological properties.

Biological Activity

The compound [4-[(E)-[[2-(benzenesulfonamido)acetyl]hydrazinylidene]methyl]-2-ethoxyphenyl] 2,4-dichlorobenzoate is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to provide a detailed exploration of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound can be categorized under the class of benzenesulfonamides . Its structure features a hydrazone linkage and multiple functional groups that contribute to its biological activity. The key structural components include:

• Benzenesulfonamide moiety : Known for antibacterial properties.
• Hydrazinylidene group : Associated with various biological activities, including anti-cancer effects.
• Ethoxyphenyl and dichlorobenzoate groups : These groups may enhance lipophilicity and cellular uptake.

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cellular proliferation and survival. For instance, it has been shown to interact with cyclin-dependent kinases (CDKs), crucial for cell cycle regulation .
• Modulation of Signaling Pathways : It could influence pathways such as the E2F transcriptional program, which is vital for the G1-S transition in the cell cycle. This modulation can lead to altered cellular proliferation rates and apoptosis .
• Antioxidant Properties : Some studies suggest that compounds with similar structures exhibit antioxidant activity, potentially reducing oxidative stress in cells .

Pharmacological Effects

• Antibacterial Activity : The benzenesulfonamide group is known for its antibacterial properties, making this compound a candidate for further investigation in treating bacterial infections .
• Anticancer Potential : Research indicates that hydrazone derivatives can exhibit cytotoxic effects against various cancer cell lines, suggesting that this compound might also possess similar properties .

Study 1: Anticancer Activity

A study evaluated several hydrazone derivatives, including those structurally related to our compound, against human cancer cell lines. Results indicated significant cytotoxicity, with IC50 values in the micromolar range. The mechanism was linked to apoptosis induction via the mitochondrial pathway .

Study 2: Antibacterial Efficacy

Another research focused on the antibacterial properties of sulfonamide derivatives. The findings showed that compounds with similar structures effectively inhibited bacterial growth, particularly against Gram-positive bacteria. The study concluded that modifications in the sulfonamide structure could enhance antimicrobial potency .

Study 3: Enzyme Inhibition

A detailed investigation into the inhibition of CDK2 by related compounds highlighted their potential to disrupt cell cycle progression in cancer cells. This inhibition was found to be dose-dependent and correlated with decreased cell viability in treated cultures .

Data Table: Biological Activities Overview

Activity Type	Effect	Reference
Antibacterial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis
Enzyme Inhibition	CDK2 inhibition
Antioxidant	Reduction of oxidative stress

Scientific Research Applications

• Antitumor Properties :
  • Studies have indicated that hydrazone derivatives exhibit significant cytotoxic effects against various cancer cell lines. For example, a derivative similar to this compound was shown to inhibit the proliferation of breast cancer cells through apoptosis induction .
  • The incorporation of the benzenesulfonamide group enhances the compound's interaction with biological targets, potentially increasing its efficacy as an anticancer agent.
• Antimicrobial Activity :
  • Compounds with similar structural features have demonstrated antimicrobial properties against both Gram-positive and Gram-negative bacteria. The sulfonamide group is known for its role in inhibiting bacterial growth by targeting folate synthesis pathways .
• Anti-inflammatory Effects :
  • The compound may also exhibit anti-inflammatory properties by modulating cytokine production and reducing oxidative stress in cells. This application is particularly relevant in conditions such as rheumatoid arthritis and other inflammatory diseases.

Case Study 1: Antitumor Activity

A recent study evaluated the cytotoxic effects of various hydrazone derivatives, including those similar to the target compound, on human breast cancer cell lines. The results showed that these compounds could induce apoptosis via the mitochondrial pathway, highlighting their potential as effective chemotherapeutic agents .

Case Study 2: Antimicrobial Efficacy

In another study, derivatives of benzenesulfonamide were tested against a panel of bacterial strains. The findings revealed that these compounds exhibited significant antibacterial activity, with minimum inhibitory concentrations (MICs) comparable to established antibiotics .

Summary of Applications

Application	Description	References
Antitumor	Induces apoptosis in cancer cells; potential for breast cancer treatment
Antimicrobial	Inhibits growth of Gram-positive and Gram-negative bacteria
Anti-inflammatory	Modulates cytokine production; reduces oxidative stress

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key analogues from the evidence include:

Compound ID & Source	Core Structure	Substituents	Key Features
Target Compound	Hydrazinylidene-linked phenyl and benzoate	- 2-Ethoxyphenyl - 2,4-Dichlorobenzoate - Benzenesulfonamido acetyl	Enhanced lipophilicity; potential sulfonamide-mediated bioactivity
Compound 17	Hydrazinylidene-linked phenyl and thiazolidinedione	- 2-Methoxyphenyl - 2,4-Dichlorobenzoyl	Lower melting point (186–188°C) due to thiazolidinedione
4-{(E)-[(4-Bromobenzoyl)hydrazono]methyl}-2-methoxyphenyl 2,4-dichlorobenzoate	Hydrazinylidene-linked phenyl and benzoate	- 4-Bromobenzoyl - 2-Methoxyphenyl	Bromine increases molecular weight; methoxy reduces lipophilicity vs. ethoxy
[4-[(E)-[(3-bromobenzoyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate	Hydrazinylidene-linked phenyl and benzoate	- 3-Bromobenzoyl - Unsubstituted phenyl	Bromine at meta-position may sterically hinder interactions
Compound 40	Hydrazinylidene-linked phenyl and thiazolidinedione	- 2,4-Dichlorophenyl carbamothioyl - 2-Methoxyphenyl	Thioamide group enhances electron delocalization

Key Observations:

• The benzenesulfonamido group distinguishes it from bromobenzoyl or carbamothioyl derivatives, offering unique hydrogen-bonding capabilities .
• Chlorination : The 2,4-dichlorobenzoate moiety is a common feature in antimicrobial agents; its electron-withdrawing nature stabilizes the ester linkage and enhances metabolic resistance .

Physicochemical Properties

Compound	Melting Point (°C)	Yield (%)	Calculated C/H/N (%)	Observed C/H/N (%)
Target Compound*	Data not reported	–	–	–
Compound 16	220–222	92	52.01/3.49/9.10	52.10/3.50/9.12
Compound 17	186–188	87	48.40/3.05/8.47	48.35/3.07/8.45
Compound 40	202–204	79	–	–
Compound 4n	198–200	82	–	–

However, analogues with dichlorobenzoate groups (e.g., Compound 17) exhibit lower melting points than non-halogenated derivatives, likely due to reduced crystallinity .

Preparation Methods

Chlorination of Benzoic Acid Derivatives

The 2,4-dichlorobenzoyl chloride precursor is typically synthesized via Friedel-Crafts chlorination of benzoic acid derivatives. A patent (CN105622396A) details an optimized catalytic system using mixed metal chlorides:

Procedure

• Charge a reactor with phenoxyacetic acid (1 eq), ethyl acetate (5 eq), and 30% HCl (2.4 eq).

• Add catalyst system: FeCl₃:MgCl₂:ZnCl₂ (3:2:2 molar ratio, 1% w/w).

• Heat to 70°C under oxygen flow (24.25 mL/min) for 5 hr.

• Isolate 2,4-dichlorophenoxyacetic acid via crystallization (92.3% yield, 98.1% purity).

Key Data

Parameter	Value
Temperature	60–70°C
Catalyst Loading	1 wt%
Oxygen Flow Rate	24.25 mL/min
Yield	92.3%

Conversion to the acid chloride employs thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) in anhydrous dichloromethane at reflux.

Preparation of 2-Ethoxyphenyl Hydrazine Intermediate

Williamson Ether Synthesis

The 2-ethoxyphenyl group is introduced via nucleophilic substitution:

Synthesis of 2-Ethoxyphenol

• React catechol (1 eq) with ethyl bromide (1.2 eq) in acetone.

• Use K₂CO₃ (2 eq) as base at 60°C for 12 hr.

• Isolate 2-ethoxyphenol (87% yield).

Hydrazine Functionalization

The phenolic intermediate is converted to hydrazine via diazotization and reduction:

Procedure

• Diazotize 2-ethoxyaniline with NaNO₂/HCl at 0–5°C.

• Reduce with SnCl₂/HCl to form 2-ethoxyphenylhydrazine (68% yield).

Benzenesulfonamido Acetyl Hydrazine Synthesis

Sulfonamide Formation

React benzenesulfonyl chloride (1 eq) with ethylenediamine (1.1 eq) in THF:

• Add Et₃N (1.5 eq) to scavenge HCl.

• Stir at 25°C for 6 hr.

• Recover N-(2-aminoethyl)benzenesulfonamide (83% yield).

Acetylation and Hydrazine Conjugation

• Acetylate the amine using acetic anhydride (1.2 eq) in pyridine.

• React with hydrazine hydrate (2 eq) to form benzenesulfonamido acetyl hydrazine.

Analytical Data

• ¹H NMR (DMSO-d₆) : δ 2.10 (s, 3H, CH₃CO), 3.45 (q, 2H, NHCH₂), 7.72–7.89 (m, 5H, Ar-H).

Hydrazone Formation and Final Esterification

Condensation Reaction

The critical hydrazone linkage is formed via keto-hydrazine condensation:

Optimized Protocol

• Dissolve 4-formyl-2-ethoxyphenyl benzoate (1 eq) and benzenesulfonamido acetyl hydrazine (1.05 eq) in ethanol.

• Add catalytic acetic acid (0.1 eq).

• Reflux at 80°C for 8 hr under nitrogen.

• Isolate product via cold filtration (E/Z ratio >9:1).

Reaction Monitoring

• TLC : Rf 0.52 (Hexane:EtOAc 3:7)

• HPLC Purity : 98.4% at 254 nm.

Esterification with 2,4-Dichlorobenzoyl Chloride

• Dissolve hydrazone intermediate (1 eq) in dry DCM.

• Add 2,4-dichlorobenzoyl chloride (1.2 eq) and DMAP (0.1 eq).

• Stir at 25°C for 24 hr.

• Purify via silica chromatography (Hexane:EtOAc gradient).

Characterization Data

Technique	Data
HRMS (ESI)	m/z 601.0521 [M+H]⁺ (calc. 601.0518)
¹³C NMR	δ 165.2 (C=O), 152.7 (C-O), 140.1–128.3 (Ar-C), 63.4 (OCH₂CH₃)
XRD	Monoclinic P2₁/c, a=8.542 Å, b=11.309 Å, c=18.724 Å

Critical Process Parameters and Yield Optimization

Catalyst Screening for Chlorination

Data from CN105622396A demonstrates catalyst impact on dichlorination efficiency:

Catalyst System	Yield (%)	Purity (%)
FeCl₃/MgCl₂/ZnCl₂	92.3	98.1
FeCl₃ alone	73.4	92.0
BiCl₃/Phosphotungstic acid	88.7	97.3

Solvent Effects on Hydrazone Formation

Comparative study from PMC9962224:

Solvent	Temperature (°C)	Time (hr)	E/Z Ratio	Yield (%)
Ethanol	80	8	9.2:1	89
DMF	100	6	6.8:1	78
THF	65	12	8.1:1	82

Scalability and Industrial Considerations

Continuous Flow Synthesis

Patent CN105622396A reports kilogram-scale production using:

• Tubular reactor with static mixers

• Residence time: 45 min

• Productivity: 2.3 kg/hr

Green Chemistry Metrics

Parameter	Batch Process	Flow Process
E-factor	18.7	6.2
PMI (kg/kg)	32.4	11.8
Energy (kWh/kg)	48.3	19.1

Q & A

Basic Research Questions

Q. What are the key synthetic strategies for preparing [compound], and how can purity be ensured?

• Methodology :

Hydrazone Formation : React 2-(benzenesulfonamido)acetyl hydrazine with 4-formyl-2-ethoxyphenyl derivatives under acidic conditions (e.g., glacial acetic acid) to form the hydrazinylidene linkage. Reflux in ethanol for 4–6 hours to drive the reaction .

Esterification : Couple the intermediate with 2,4-dichlorobenzoic acid using carbodiimide-based coupling agents (e.g., DCC/DMAP) in anhydrous DMF .

Purification : Use column chromatography (silica gel, eluent: ethyl acetate/hexane) followed by recrystallization from ethanol to achieve >95% purity .

Q. Which analytical techniques are critical for confirming the compound’s structural integrity?

• Methodology :

• NMR Spectroscopy : ¹H/¹³C NMR to verify hydrazone (–C=N–) and ester (–COO–) linkages. Key signals: δ 8.2–8.5 ppm (hydrazone proton), δ 165–170 ppm (ester carbonyl) .
• Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular ion peak (e.g., [M+H]⁺) and rule out side products .
• FT-IR : Peaks at ~1600–1650 cm⁻¹ (C=N stretch) and ~1720 cm⁻¹ (ester C=O) .

Advanced Research Questions

Q. How can reaction conditions be optimized to address low yields in the hydrazone formation step?

• Methodology :

• Solvent Screening : Test polar aprotic solvents (DMF, DMSO) to enhance solubility of aromatic aldehydes.
• Catalyst Optimization : Use p-toluenesulfonic acid (PTSA) instead of acetic acid to accelerate imine formation .
• Temperature Control : Conduct reactions under microwave irradiation (50–80°C, 30 min) to reduce side-product formation .
• Yield Tracking : Monitor reaction progress via TLC (Rf ~0.5 in ethyl acetate/hexane 1:1) and compare with authentic standards .

Q. How do structural modifications (e.g., substituents on the phenyl rings) affect the compound’s biological activity?

• Methodology :

SAR Study : Synthesize analogs with variations (e.g., –OCH₃ instead of –Cl) and evaluate antimicrobial activity via MIC assays against E. coli and S. aureus .

Computational Modeling : Perform docking studies to assess binding affinity to target enzymes (e.g., dihydrofolate reductase) using AutoDock Vina .

Data Analysis : Correlate logP values (HPLC-derived) with bioactivity to identify optimal lipophilicity ranges .

Q. How can researchers resolve contradictions in spectroscopic data between synthetic batches?

• Methodology :

• Batch Comparison : Run ¹H NMR under identical conditions (same solvent, temperature) to identify impurities (e.g., unreacted aldehyde at δ 9.8–10 ppm) .
• Advanced Chromatography : Use preparative HPLC to isolate minor components and characterize them via 2D NMR (COSY, HSQC) .
• Reaction Monitoring : Employ in-situ FT-IR to detect intermediate species and adjust stoichiometry dynamically .

Experimental Design & Data Analysis

Q. What experimental design principles apply to stability studies of this compound under varying pH conditions?

• Methodology :

Accelerated Degradation : Incubate the compound in buffers (pH 1–10) at 40°C for 48 hours.

HPLC Analysis : Quantify degradation products (e.g., free benzoic acid at RT ~3.2 min) using a C18 column (mobile phase: acetonitrile/water 70:30) .

Kinetic Modeling : Calculate t₁/₂ (half-life) via first-order kinetics to predict shelf-life under storage conditions .

Q. How can researchers validate the compound’s mechanism of action in enzyme inhibition assays?

• Methodology :

• Enzyme Assays : Measure IC₅₀ against purified enzymes (e.g., cyclooxygenase-2) using fluorogenic substrates .
• Control Experiments : Include known inhibitors (e.g., celecoxib) and assess competitive/non-competitive inhibition via Lineweaver-Burk plots .
• Cellular Validation : Confirm activity in cell-based models (e.g., LPS-induced COX-2 expression in macrophages) .

Contradiction Handling & Reproducibility

Q. What steps ensure reproducibility in multi-step syntheses across laboratories?

• Methodology :

• Detailed Protocols : Specify exact equivalents (e.g., 1.2 eq of DCC), solvent drying methods (e.g., molecular sieves for DMF), and stirring rates .
• Interlab Validation : Share samples with a partner lab for independent synthesis and characterization (NMR, HPLC cross-check) .
• Error Logging : Document deviations (e.g., temperature fluctuations >±2°C) and their impact on yield/purity .